3,5-dimethoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide
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Description
3,5-Dimethoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide is a benzamide derivative featuring a 3,5-dimethoxy-substituted aromatic ring linked via an amide bond to a methylisoxazole moiety bearing a 4-methoxyphenyl group. This structure combines electron-donating methoxy groups with a heterocyclic isoxazole scaffold, which is associated with diverse biological activities, including antimicrobial and enzyme-inhibitory properties.
Properties
IUPAC Name |
3,5-dimethoxy-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]benzamide | |
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InChI |
InChI=1S/C20H20N2O5/c1-24-16-6-4-13(5-7-16)19-10-15(22-27-19)12-21-20(23)14-8-17(25-2)11-18(9-14)26-3/h4-11H,12H2,1-3H3,(H,21,23) | |
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InChI Key |
SIKLIQJRAJNBGF-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC(=CC(=C3)OC)OC | |
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Molecular Formula |
C20H20N2O5 | |
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Molecular Weight |
368.4 g/mol | |
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Comparison with Similar Compounds
Isoxazole- and Thiadiazole-Containing Benzamides
Compounds from Molecules (2011) provide the closest structural analogs. For example:
- N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6) :
- Structure : Benzamide core fused with a thiadiazole ring and phenyl-substituted isoxazole.
- Key Data :
- Melting point: 160°C
- IR: C=O stretch at 1606 cm⁻¹
- Yield: 70%
- Molecular weight: 348.39 g/mol
- N-[5-(5-Acetyl-6-methyl-pyridin-2-yl)-3-phenyl-3H-[1,3,4]thiadiazol-2-ylidene]-benzamide (8a) :
- Structure : Incorporates a pyridine ring and acetyl group instead of isoxazole.
- Key Data :
- Melting point: 290°C
- IR: Dual C=O stretches at 1679 and 1605 cm⁻¹
- Yield: 80%
- Molecular weight: 414.49 g/mol
Comparison with Target Compound :
1,3,4-Oxadiazole-Based Benzamides (LMM5 and LMM11)
The 2019 study highlights LMM5 (4-[benzyl(methyl)sulfamoyl]-N-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide), which shares the 4-methoxyphenyl and benzamide motifs.
- Structure : Features a sulfamoyl-benzamide linked to a 1,3,4-oxadiazole ring.
- Bioactivity : Exhibits antifungal properties via thioredoxin reductase inhibition.
Comparison with Target Compound :
Pesticidal Benzamide Derivatives
Pesticide compounds like etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide) and diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide) demonstrate structural diversity in benzamide applications:
- Etobenzanid : Contains dichlorophenyl and ethoxymethoxy groups.
- Diflufenican : Integrates fluorophenyl and pyridinecarboxamide moieties.
Comparison with Target Compound :
- The target’s methoxy and isoxazole groups contrast with halogenated substituents in pesticidal analogs, suggesting divergent applications (e.g., pharmaceuticals vs. agrochemicals).
Physicochemical and Spectral Data Comparison
*Hypothetical formula based on structural analysis. †Calculated mass.
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